1-(4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}phenyl)ethanone
Overview
Description
“1-(4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}phenyl)ethanone” is a chemical compound with the molecular formula C13H9F3N2O2 . It has a molecular weight of 282.22 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms .Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight (282.22) and molecular formula (C13H9F3N2O2) . Unfortunately, specific details like density, melting point, and boiling point are not available in the retrieved resources.Scientific Research Applications
Heterocyclic Chemistry and Synthesis
The synthesis and properties of novel heterocyclic compounds, including chalcone derivatives containing a thieno[2,3-d]pyrimidine-based chromophore, have been extensively studied. These compounds exhibit significant potential in creating dyes for polyester fibers, offering a range of hues from greenish-yellow to orange. This research demonstrates the compound's utility in synthesizing new materials with specific optical properties (Ho & Yao, 2013).
Antibacterial Activity
The compound's derivatives have been synthesized and tested for their antibacterial activity, highlighting its relevance in developing new antimicrobial agents. Microwave-assisted synthesis techniques have been employed to create pyrimidine imines and thiazolidinones, showing appreciable yields and effectiveness against bacterial strains (Merugu, Ramesh, & Sreenivasulu, 2010).
Pharmaceutical Synthesis
In the pharmaceutical sector, this compound's derivatives have been involved in synthesizing Voriconazole, a broad-spectrum triazole antifungal agent. The synthesis process emphasizes the importance of diastereoselection and the creation of organozinc derivatives for achieving the desired stereochemistry, underscoring the compound's utility in complex pharmaceutical synthesis processes (Butters et al., 2001).
Antioxidant Activity
Research on eco-friendly synthesis methods has led to the development of new trifluoromethyl-substituted N-(pyrimidin-2-yl)benzo[d]thiazol-2-amines and their N-derivatives. These studies are notable for their emphasis on green chemistry principles, such as using water as a solvent and avoiding catalysts, while evaluating the antioxidant activity of the synthesized compounds (Bonacorso et al., 2016).
Corrosion Inhibition
Schiff bases derived from this compound have been evaluated as corrosion inhibitors for carbon steel in hydrochloric acid, demonstrating the chemical's versatility beyond biological or pharmaceutical applications. These studies provide valuable insights into the compound's potential in industrial applications, particularly in protecting materials from corrosion (Hegazy et al., 2012).
Future Directions
The future directions for this compound could involve further exploration of its potential biological activities. Given the broad range of activities exhibited by other pyrimidine derivatives, “1-(4-{[4-(Trifluoromethyl)pyrimidin-2-yl]oxy}phenyl)ethanone” may also have potential applications in medicinal chemistry .
Properties
IUPAC Name |
1-[4-[4-(trifluoromethyl)pyrimidin-2-yl]oxyphenyl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9F3N2O2/c1-8(19)9-2-4-10(5-3-9)20-12-17-7-6-11(18-12)13(14,15)16/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYVULMVVFRPTDB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)OC2=NC=CC(=N2)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9F3N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101183587 | |
Record name | 1-[4-[[4-(Trifluoromethyl)-2-pyrimidinyl]oxy]phenyl]ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101183587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1227954-94-0 | |
Record name | 1-[4-[[4-(Trifluoromethyl)-2-pyrimidinyl]oxy]phenyl]ethanone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1227954-94-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-[4-[[4-(Trifluoromethyl)-2-pyrimidinyl]oxy]phenyl]ethanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101183587 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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